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molecular formula C8H12O3 B8765020 Methyl 1-formylcyclopentanecarboxylate

Methyl 1-formylcyclopentanecarboxylate

Cat. No. B8765020
M. Wt: 156.18 g/mol
InChI Key: YGQQKLBBWIBWKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07332485B2

Procedure details

To a solution of dimethyl cyclopentane-1,1-dicarboxylate (7.1 g, 38.1 mmol) in dichloromethane(75 mL) at −78° C. under an nitrogen atmosphere was added diisobutylaluminum hydride (1.5M in toluene, 51 mL, 76 mmol) dropwise. After 4 h, the reaction mixture was quenched with saturated aqueous NH4Cl solution (30 mL), then 1N HCl (38 mL) and allowed to warm to room temperature. The mixture was filtered through Celite@ and the organic phase was separated, was dried (MgSO4) and was evaporated in vacuo to yield the title compound which was used without further purification (3.1 g, 52%). MH+157.
Name
dimethyl cyclopentane-1,1-dicarboxylate
Quantity
7.1 g
Type
reactant
Reaction Step One
Name
diisobutylaluminum hydride
Quantity
51 mL
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
75 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[C:1]1([C:10](OC)=[O:11])([C:6]([O:8][CH3:9])=[O:7])[CH2:5][CH2:4][CH2:3][CH2:2]1.[H-].C([Al+]CC(C)C)C(C)C>ClCCl>[CH3:9][O:8][C:6]([C:1]1([CH:10]=[O:11])[CH2:2][CH2:3][CH2:4][CH2:5]1)=[O:7] |f:1.2|

Inputs

Step One
Name
dimethyl cyclopentane-1,1-dicarboxylate
Quantity
7.1 g
Type
reactant
Smiles
C1(CCCC1)(C(=O)OC)C(=O)OC
Name
diisobutylaluminum hydride
Quantity
51 mL
Type
reactant
Smiles
[H-].C(C(C)C)[Al+]CC(C)C
Name
dichloromethane
Quantity
75 mL
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the reaction mixture was quenched with saturated aqueous NH4Cl solution (30 mL)
FILTRATION
Type
FILTRATION
Details
The mixture was filtered through Celite@
CUSTOM
Type
CUSTOM
Details
the organic phase was separated
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
was dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
was evaporated in vacuo

Outcomes

Product
Details
Reaction Time
 4 h
Name
title compound
Type
product
Smiles
COC(=O)C1(CCCC1)C=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.